Cas no 14817-09-5 (Benzamide,4-(decyloxy)-3,5-dimethoxy-)

• Product Name: Benzamide,4-(decyloxy)-3,5-dimethoxy-
• CAS No: 14817-09-5
• MF: C₁₉H₃₁NO₄
• MW: 337.453746080399
• CID: 157096
• PubChem ID: 26929
• Update Time: 2025-04-19

Benzamide,4-(decyloxy)-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-(decyloxy)-3,5-dimethoxy-
• 4-decoxy-3,5-dimethoxybenzamide
• Decimemide
• 4-(decyloxy)-3,5-dimethoxybenzamide
• V-285
• Denegyt
• EGYT-1050
• 4-Decyloxy-3,5-dimethoxybenzamide
• UNII-GAF9GJ18J5
• Decimemida [INN-Spanish]
• NS00124939
• V 285
• Decimemidum
• GAF9GJ18J5
• DECIMEMIDE [MI]
• CHEBI:135434
• BRN 2767383
• Benzamide, 4-(decyloxy)-3,5-dimethoxy-
• 4-n-Decyloxy-3,5-dimethoxybenzoic acid amide
• Q27278994
• 14817-09-5
• Egyt 1050
• FT-0765020
• Decimemide [INN]
• CHEMBL91688
• AKOS040751508
• SCHEMBL80116
• Denegyt; EGYT 1050
• DTXSID70163893
• Decimemidum [INN-Latin]
• Decimemida

• Inchi： 1S/C19H31NO4/c1-4-5-6-7-8-9-10-11-12-24-18-16(22-2)13-15(19(20)21)14-17(18)23-3/h13-14H,4-12H2,1-3H3,(H2,20,21)
• InChI Key： REYUZOLYIOQRIG-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(N)=O)=CC=1OC)OC)CCCCCCCCCC

Computed Properties

• Exact Mass: 337.22543
• Monoisotopic Mass: 337.225308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8
• XLogP3: 5.2

Experimental Properties

• Density: 1.1258 (rough estimate)
• Melting Point: 121-122°
• Boiling Point: 473.75°C (rough estimate)
• Flash Point: 106.6°C
• Refractive Index: 1.5180 (estimate)
• PSA: 70.78

Benzamide,4-(decyloxy)-3,5-dimethoxy- Security Information

• Toxicity：LD50 in mice, rats (mg/kg): 2950, 1650 orally (Udsin, Efron)